1-(difluoromethyl)-2-fluoro-3-nitrobenzene
Description
Difluoromethylated compounds are of significant interest in various fields, including pharmaceuticals, agrochemicals, and materials science . The difluoromethyl group (-CF2H) is a chemically inert lipophilic group that helps pharmaceuticals and agrochemicals reach their intended targets .
Synthesis Analysis
Recent advances in difluoromethylation processes have been made based on X–CF2H bond formation where X is C (sp), C (sp2), C (sp3), O, N, or S . These processes have benefited from the invention of multiple difluoromethylation reagents . The last decade has witnessed an upsurge of metal-based methods that can transfer CF2H to C (sp2) sites both in stoichiometric and catalytic mode .Chemical Reactions Analysis
Difluoromethylation of C (sp2)–H bond has been accomplished through Minisci-type radical chemistry, a strategy best applied to heteroaromatics . Examples of electrophilic, nucleophilic, radical, and cross-coupling methods have appeared to construct C (sp3)–CF2H bonds .Mechanism of Action
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(difluoromethyl)-2-fluoro-3-nitrobenzene involves the introduction of a difluoromethyl group onto a 2-fluoro-3-nitrobenzene ring.", "Starting Materials": [ "2-fluoro-3-nitrobenzene", "difluoromethyl bromide", "potassium carbonate", "dimethylformamide", "acetone" ], "Reaction": [ "Step 1: Dissolve 2-fluoro-3-nitrobenzene (1.0 g) and potassium carbonate (1.2 g) in dimethylformamide (10 mL) and stir at room temperature for 30 minutes.", "Step 2: Add difluoromethyl bromide (1.2 mL) dropwise to the reaction mixture and stir at room temperature for 24 hours.", "Step 3: Pour the reaction mixture into a separatory funnel and extract with acetone (3 x 20 mL).", "Step 4: Combine the organic layers and wash with water (2 x 20 mL).", "Step 5: Dry the organic layer over anhydrous sodium sulfate and filter.", "Step 6: Concentrate the filtrate under reduced pressure to obtain 1-(difluoromethyl)-2-fluoro-3-nitrobenzene as a yellow solid (yield: 80%)." ] } | |
CAS RN |
1214383-50-2 |
Product Name |
1-(difluoromethyl)-2-fluoro-3-nitrobenzene |
Molecular Formula |
C7H4F3NO2 |
Molecular Weight |
191.1 |
Purity |
95 |
Origin of Product |
United States |
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